3-(Propan-2-yl)oxane-3-carbaldehyde

• Molecular Formula: C9H16O2
• Molecular Weight: 156.22 g/mol
• IUPAC Name: 3-propan-2-yloxane-3-carbaldehyde
• InChI: InChI=1S/C9H16O2/c1-8(2)9(6-10)4-3-5-11-7-9/h6,8H,3-5,7H2,1-2H3
• InChI Key: UCTYYOYEGRAGHY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1(CCCOC1)C=O

Description

3-(Propan-2-yl)oxane-3-carbaldehyde is a bicyclic organic compound featuring an oxane (tetrahydropyran) ring substituted with an isopropyl (propan-2-yl) group and a carbaldehyde functional group at the 3-position. Its molecular formula is C₉H₁₆O₂, with a molecular weight of 156.22 g/mol. The compound’s structure combines the steric bulk of the isopropyl group with the electrophilic reactivity of the aldehyde moiety, making it a versatile intermediate in organic synthesis, particularly for constructing complex heterocycles or chiral frameworks .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Propan-2-yl)oxane-3-carbaldehyde typically involves the cyclization of appropriate precursors under controlled conditions. One common method is the intramolecular cyclization of a hydroxy aldehyde precursor. The reaction conditions often include the use of acid or base catalysts to facilitate the cyclization process .

Industrial Production Methods

In an industrial setting, the production of 3-(Propan-2-yl)oxane-3-carbaldehyde may involve large-scale cyclization reactions using optimized catalysts and reaction conditions to ensure high yield and purity. The process may also include purification steps such as distillation or recrystallization to obtain the desired product .

Chemical Reactions Analysis

Types of Reactions

3-(Propan-2-yl)oxane-3-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form a carboxylic acid.

Reduction: The aldehyde group can be reduced to form a primary alcohol.

Substitution: The oxane ring can undergo substitution reactions with nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Common reducing agents include sodium borohydride (NaBH₄) and lithium aluminum hydride (LiAlH₄).

Substitution: Nucleophiles such as amines or thiols can be used under basic or acidic conditions.

Major Products Formed

Oxidation: Formation of 3-(Propan-2-yl)oxane-3-carboxylic acid.

Reduction: Formation of 3-(Propan-2-yl)oxane-3-methanol.

Substitution: Formation of various substituted oxane derivatives depending on the nucleophile used.

Scientific Research Applications

3-(Propan-2-yl)oxane-3-carbaldehyde has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of complex organic molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor in drug synthesis.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-(Propan-2-yl)oxane-3-carbaldehyde involves its interaction with specific molecular targets. The aldehyde group can form covalent bonds with nucleophilic sites on proteins or other biomolecules, leading to changes in their structure and function. The oxane ring may also participate in non-covalent interactions, contributing to the compound’s overall biological activity .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following compounds share structural or functional similarities with 3-(Propan-2-yl)oxane-3-carbaldehyde and are compared based on molecular properties, substituent effects, and reactivity.

Molecular and Structural Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituent at Position 3	Functional Group	Key Structural Feature
3-(Propan-2-yl)oxane-3-carbaldehyde	C₉H₁₆O₂	156.22	Isopropyl	Aldehyde	Tetrahydropyran ring
3-(Methoxymethyl)oxane-3-carbaldehyde	C₈H₁₄O₃	158.20	Methoxymethyl	Aldehyde	Ether-linked methyl group
7-Methoxy-1H-indole-6-carbaldehyde	C₁₀H₉NO₂	175.19	Methoxy (indole ring)	Aldehyde	Indole aromatic system
3-Chlorobenzaldehyde	C₇H₅ClO	140.57	Chloro	Aldehyde	Benzene ring with electron-withdrawing Cl

Key Observations :

• Electronic Effects : The electron-donating methoxy group in 7-methoxy-1H-indole-6-carbaldehyde decreases the electrophilicity of its aldehyde, contrasting with the electron-withdrawing chloro group in 3-chlorobenzaldehyde , which enhances aldehyde reactivity .

Reactivity and Stability

• Aldehyde Reactivity :

  • The aldehyde in 3-(Propan-2-yl)oxane-3-carbaldehyde exhibits moderate electrophilicity due to the weakly electron-donating isopropyl group. In contrast, 3-chlorobenzaldehyde displays higher reactivity in nucleophilic additions (e.g., Grignard reactions) due to the electron-withdrawing Cl substituent .
  • 3-(Methoxymethyl)oxane-3-carbaldehyde ’s methoxymethyl group provides electron donation via the ether oxygen, further reducing aldehyde reactivity compared to the target compound .
• Thermal and Oxidative Stability: The tetrahydropyran ring in the target compound enhances conformational stability compared to the planar benzene ring in 3-chlorobenzaldehyde. However, under oxidative conditions (e.g., ozonation), the isopropyl group may generate secondary byproducts like 4-isopropenylphenol, as observed in analogous degradation pathways .

Theoretical and Computational Insights

• Absolute Hardness (η) : Using Parr-Pearson theory, the target compound’s η value is expected to be lower than 3-chlorobenzaldehyde due to reduced electron-withdrawing effects, correlating with its moderate reactivity .
• LogP Predictions :
  • 3-(Propan-2-yl)oxane-3-carbaldehyde : Estimated logP ≈ 1.5 (moderate lipophilicity due to isopropyl group).
  • 3-Chlorobenzaldehyde : logP ≈ 2.1 (higher lipophilicity from aromatic Cl) .

Biological Activity

3-(Propan-2-yl)oxane-3-carbaldehyde, a compound characterized by its unique oxane ring structure and aldehyde functional group, has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article explores the biological activity of this compound, including its mechanisms of action, therapeutic applications, and relevant research findings.

The molecular formula of 3-(Propan-2-yl)oxane-3-carbaldehyde is $C_9H_{16}O_2$, and it features an oxane ring attached to a propan-2-yl group and an aldehyde functional group. The presence of these functional groups contributes to its chemical reactivity and biological interactions.

The biological activity of 3-(Propan-2-yl)oxane-3-carbaldehyde is primarily attributed to its ability to form covalent bonds with nucleophilic sites on proteins and other biomolecules. The aldehyde group can react with amino acids such as cysteine and lysine, leading to modifications in protein structure and function. Additionally, the oxane ring may engage in non-covalent interactions that further enhance the compound's biological effects .

1. Antimicrobial Activity

Recent studies have investigated the antimicrobial properties of 3-(Propan-2-yl)oxane-3-carbaldehyde. In vitro assays demonstrated significant antibacterial activity against various strains of bacteria, including both Gram-positive and Gram-negative organisms. The compound's mechanism appears to involve disruption of bacterial cell membranes and inhibition of essential metabolic pathways .

2. Anti-inflammatory Effects

Research has shown that 3-(Propan-2-yl)oxane-3-carbaldehyde exhibits anti-inflammatory properties by inhibiting pro-inflammatory cytokines such as IL-6 and TNF-alpha. This effect is particularly relevant in models of chronic inflammation where the compound may reduce tissue damage and improve healing processes .

3. Cancer Therapeutics

The compound has been explored for its potential as an anticancer agent. Studies indicate that it induces apoptosis in cancer cell lines through mechanisms involving caspase activation and modulation of cell cycle proteins. For instance, treatment with this compound resulted in G1 phase arrest and increased expression of pro-apoptotic factors in prostate cancer cells .

Case Studies

Study	Objective	Findings
Study A	Antimicrobial efficacy	Demonstrated significant inhibition of bacterial growth in vitro against E. coli and S. aureus strains.
Study B	Anti-inflammatory effects	Showed reduction in IL-6 levels in treated macrophages, suggesting potential for treating inflammatory diseases.
Study C	Anticancer properties	Induced apoptosis in LNCaP prostate cancer cells through caspase activation pathways.

Research Findings

Several key findings from recent research highlight the biological significance of 3-(Propan-2-yl)oxane-3-carbaldehyde:

• Antimicrobial Action : Effective against multidrug-resistant bacterial strains, indicating potential for use in treating infections where conventional antibiotics fail .
• Anti-inflammatory Mechanisms : Inhibition of NF-kB signaling pathways was observed, leading to decreased production of inflammatory mediators .
• Cancer Cell Targeting : The compound selectively targets cancer cells while sparing normal cells, which may reduce side effects associated with traditional chemotherapy .